Cas no 68406-47-3 (5-Chloro-N1-phenylbenzene-1,2-diamine)

• Product Name: 5-Chloro-N1-phenylbenzene-1,2-diamine
• CAS No: 68406-47-3
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• CID: 970405
• PubChem ID: 526554
• Update Time: 2025-06-28

5-Chloro-N1-phenylbenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-phenylbenzene-1,2-diamine
• 4-chloro-2-N-phenylbenzene-1,2-diamine
• 5-Chloro-N1-phenylbenzene-1,2-diamine
• 4-chloro-N~2~-phenylbenzene-1,2-diamine
• 4-Chloro-N2-phenylbenzene-1,2-diamine
• Diphenylamine, 2-amino-5-chloro
• 68406-47-3
• SB79283
• DTXSID20987980
• Oprea1_258582
• Z1496545393
• YRPYUECFYIYBGG-UHFFFAOYSA-N
• NS00061928
• SCHEMBL4925570
• AKOS022653149
• 5-Chloro-1-n-phenylbenzene-1,2-diamine
• EN300-187049
• 1,2-Benzenediamine, 4-chloro-N2-phenyl-
• EINECS 270-052-9
• G48310
• DB-154061
• 4-Chloro-N'-phenylbenzene-1,2-diamine
• 2-Amino-5-Chloro-N-phenylaniline; 2-Amino-5-chlorodiphenylamine; 4-Chloro-N'-phenylbenzene-1,2-diamine; 4-Chloro-N2-phenyl-o-phenylenediamine

• MDL： MFCD01156582
• Inchi： 1S/C12H11ClN2/c13-9-6-7-11(14)12(8-9)15-10-4-2-1-3-5-10/h1-8,15H,14H2
• InChI Key： YRPYUECFYIYBGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 218.06123
• Monoisotopic Mass: 218.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 93-97oC
• Boiling Point: 361.0±32.0 °C at 760 mmHg
• Flash Point: 172.1±25.1 °C
• Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
• PSA: 38.05
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-Chloro-N1-phenylbenzene-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Chloro-N1-phenylbenzene-1,2-diamine

5-Chloro-N1-phenylbenzene-1,2-diamine (CAS No. 68406-47-3): A Comprehensive Overview

5-Chloro-N1-phenylbenzene-1,2-diamine (CAS No. 68406-47-3) is a versatile organic compound with significant applications in the fields of medicinal chemistry and materials science. This compound, also known as 5-chloro-N-phenylbenzene-1,2-diamine, is characterized by its unique chemical structure, which includes a chlorinated benzene ring and two amine groups. The presence of these functional groups endows the compound with a range of interesting properties that make it a valuable intermediate in various synthetic processes.

The chemical structure of 5-Chloro-N1-phenylbenzene-1,2-diamine can be represented as C₁₃H₁₂ClN₂. The molecule's aromatic nature and the presence of the chlorine atom contribute to its reactivity and stability, making it an attractive candidate for use in the synthesis of more complex molecules. Recent studies have highlighted its potential in the development of novel pharmaceuticals and advanced materials.

In the realm of medicinal chemistry, 5-Chloro-N1-phenylbenzene-1,2-diamine has shown promise as a precursor for the synthesis of bioactive compounds. Its ability to form stable complexes with various metals has been exploited in the design of metallo-drugs, which are known for their therapeutic potential in treating conditions such as cancer and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-cancer activity against several human cancer cell lines.

Beyond its medicinal applications, 5-Chloro-N1-phenylbenzene-1,2-diamine has also found use in materials science. Its unique electronic properties make it a suitable candidate for the development of organic semiconductors and conductive polymers. These materials are crucial components in modern electronic devices, including organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research published in the Journal of Materials Chemistry C highlighted the excellent charge transport properties of polymers derived from this compound, suggesting its potential for use in next-generation electronic devices.

The synthesis of 5-Chloro-N1-phenylbenzene-1,2-diamine typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions and coupling reactions involving aryl halides and amines. Recent advancements in catalytic methods have significantly improved the efficiency and sustainability of these syntheses, making them more accessible to researchers and industrial chemists alike.

In terms of safety and handling, while 5-Chloro-N1-phenylbenzene-1,2-diamine is not classified as a hazardous substance under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and storing the compound in a well-ventilated area away from incompatible materials.

The ongoing research into 5-Chloro-N1-phenylbenzene-1,2-diamine continues to uncover new applications and properties that could further expand its utility. For example, recent studies have explored its potential as a ligand in coordination chemistry, where it can form stable complexes with transition metals. These complexes have shown promise in catalytic reactions and as precursors for metal-based materials with unique magnetic properties.

In conclusion, 5-Chloro-N1-phenylbenzene-1,2-diamine (CAS No. 68406-47-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers working in medicinal chemistry, materials science, and related fields. As research continues to advance, it is likely that new applications and properties will be discovered, further solidifying its importance in modern chemistry.